Cas no 823220-02-6 (3-Isoxazolecarboxamide, N-hydroxy-5-[[(4-methylphenyl)thio]methyl]-)

• Product name: 3-Isoxazolecarboxamide, N-hydroxy-5-[[(4-methylphenyl)thio]methyl]-
• CAS No: 823220-02-6
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.30028
• CID: 694467
• PubChem ID: 11288532

3-Isoxazolecarboxamide, N-hydroxy-5-[[(4-methylphenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, N-hydroxy-5-[[(4-methylphenyl)thio]methyl]-
• N-hydroxy-5-[(4-methylphenyl)sulfanylmethyl]-1,2-oxazole-3-carboxamide
• SCHEMBL5453519
• 823220-02-6
• DTXSID70461341
• N-Hydroxy-5-((p-tolylthio)methyl)isoxazole-3-carboxamide
• CHEMBL361658

• Inchi： InChI=1S/C12H12N2O3S/c1-8-2-4-10(5-3-8)18-7-9-6-11(14-17-9)12(15)13-16/h2-6,16H,7H2,1H3,(H,13,15)
• InChI Key： MCAULNHDCJOBLM-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)SCC2=CC(=NO2)C(=O)NO

Computed Properties

• Exact Mass: 264.05686342g/mol
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų